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GSK4027 Off-Target Bromodomain Binding Profile

The following table summarizes the primary off-targets of GSK4027, as identified in a BROMOscan
selectivity panel. The data shows that while GSK4027 is highly selective for its primary targets, it does

exhibit weaker, measurable affinity for a small number of other bromodomains [1] [2].

Table 1: Quantified Off-Target Affinity of GSK4027 (BROMOscan Data)

Bromodomain ) o ) Selectivity Window vs.
Protein Name Affinity (Ki)
Target PCAFIGCN5
PCAFIGCN5 KAT2B / KAT2A 1.4 nM (for (Primary Target)
both)
BRPF3 Bromodomain PHD Finger 100 nM ~70-fold

Transcription Factor
BRD1 Bromodomain Containing 1 110 nM ~80-fold

FALZ BAZ1A; Bromodomain Adjacent To 130 nM ~90-fold
Zinc Finger Domain 1A
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Bromodomain . . . Selectivity Window vs.
Protein Name Affinity (Ki)

Target PCAF/GCN5

BRPF1 Bromodomain PHD Finger 140 nM ~100-fold

Transcription Factor

The relationship between GSK4027 and its primary and off-target bromodomains can be visualized as

follows:

High Affinity (Ki 1.4 M) Weaker Affinity (Ki 100-140 nM)

Potential for
Interpret phenotypic results with caution

Use GSK4028 as a negative control il Consider orthogonal assays (e.g., genetic knockdown) il Be mindful of high compound concentrations

Click to download full resolution via product page

Fig. 1: The binding relationship of GSK4027 and key experimental considerations. While it potently inhibits
its primary targets PCAF and GCN5, researchers should be aware of its weaker off-targets when interpreting

results.

Key Experimental Protocols for Validation

To ensure your results are driven by on-target activity, the following experimental details are critical.
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1. Cellular Target Engagement (NanoBRET Assay) This protocol measures the ability of GSK4027 to

displace the natural histone ligand from full-length PCAF in living cells, confirming its cellular potency [3].

o

[e]

Cell Line: HEK293 cells.
Constructs:

NanoLuc-tagged PCAF: Express full-length human PCAF fused to NanoLuc luciferase.
Halo-tagged Histone H3.3: Express histone H3.3 fused to a HaloTag.

Assay Principle: The proximity of the PCAF-NanoLuc and H3.3-HaloTag generates a BRET

(Bioluminescence Resonance Energy Transfer) signal. A compound that disrupts the interaction
between PCAF and the histone will reduce this signal.

o

[e]

(o]

[e]

[e]

Procedure:

Co-transfect cells with the NanoLuc-PCAF and HaloTag-H3.3 constructs.

Incubate with the HaloTag substrate to label the histone.

Treat cells with a dose range of GSK4027 (or its negative control, GSK4028).

Incubate for 18 hours.

Measure the BRET signal. The reported ICso for GSK4027 in this assay is 60 nM [4] [3].

2. Confirming Selectivity in Your System The BROMOscan data provides a broad selectivity profile. For

critical experiments, you can further validate this selectivity using cellular models.

¢ Use the Negative Control: Always include the inactive enantiomer GSK4028 in your experiments [4]
[2]. Any phenotypic effects observed with GSK4027 that are not seen with GSK4028 at the same
concentration are more likely to be on-target.

e Assess Viability: GSK4027 has been shown to be non-cytotoxic up to 200 uM in cellular health
assays, which provides a very wide window to rule out general toxicity confounding your results [1].

Frequently Asked Questions (FAQs)

Q1: At what concentration should I use GSK4027 to minimize off-target effects? It is recommended to

use GSK4027 at the lowest effective concentration. Based on the cellular NanoBRET ICso of 60 nM, low

nanomolar to low micromolar concentrations are typically sufficient for on-target engagement. Avoid high

micromolar concentrations, as this increases the risk of engaging the lower-affinity off-targets like BRPF3
and BRD1 [1] [2].

Q2: Can I use GSK4027 to distinguish between PCAF and GCNS5 specific functions? No. GSK4027 is
equipotent against the bromodomains of both PCAF (KAT2B) and GCN5 (KAT2A). Therefore, phenotypic
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changes cannot be attributed to one protein over the other. Genetic approaches (e.g., siRNA) are required to

deconvolve their individual roles [2].

Q3: Are there any non-bromodomain off-targets I should be concerned about? According to a broad
cross-screening panel against 53 biochemical and phenotypic assays, GSK4027 did not show any significant
off-target binding below 3 pM. This indicates a clean profile against many other common target classes,

though it is not an exhaustive test of all human proteins [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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